![molecular formula C11H17NO B2918021 (2R)-3-(3-Methoxyphenyl)-2-methylpropan-1-amine CAS No. 2248188-25-0](/img/structure/B2918021.png)
(2R)-3-(3-Methoxyphenyl)-2-methylpropan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-3-(3-Methoxyphenyl)-2-methylpropan-1-amine, commonly known as 3-MeO-2'-Oxo-PCE, is a dissociative drug that belongs to the arylcyclohexylamine class. It is a derivative of the popular dissociative drug, ketamine. 3-MeO-2'-Oxo-PCE is a relatively new drug that has gained popularity among researchers due to its unique properties.
Mechanism of Action
The mechanism of action of 3-MeO-2'-Oxo-PCE involves its binding to the NMDA receptor. It has been found to have a higher affinity for this receptor than ketamine, which is a well-known dissociative drug. This binding leads to the inhibition of glutamate release, which is involved in learning and memory processes. Additionally, 3-MeO-2'-Oxo-PCE has been found to increase the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-MeO-2'-Oxo-PCE have been studied extensively. It has been found to have antidepressant and anxiolytic effects, as mentioned earlier. Additionally, it has been found to have neuroprotective effects, which may make it a potential treatment for neurodegenerative diseases. However, it has also been found to have potential toxic effects on the liver and kidneys, which may limit its use in clinical settings.
Advantages and Limitations for Lab Experiments
The advantages of using 3-MeO-2'-Oxo-PCE in lab experiments include its high affinity for the NMDA receptor, its unique properties compared to other dissociative drugs, and its potential therapeutic effects. However, its potential toxic effects on the liver and kidneys may limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-MeO-2'-Oxo-PCE. One direction is to further study its potential therapeutic effects for mood disorders and neurodegenerative diseases. Another direction is to investigate its potential toxic effects on the liver and kidneys and to develop ways to mitigate these effects. Additionally, further studies are needed to fully understand the mechanism of action of 3-MeO-2'-Oxo-PCE and its effects on learning and memory processes.
Synthesis Methods
The synthesis of 3-MeO-2'-Oxo-PCE involves the condensation of 3-methoxyphenylacetic acid with cyclohexanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with methylamine to form 3-MeO-2'-Oxo-PCE. This synthesis method has been reported in the literature and has been used by researchers to obtain the drug for their experiments.
Scientific Research Applications
3-MeO-2'-Oxo-PCE has been used extensively in scientific research due to its unique properties. It has been found to have a high affinity for the NMDA receptor, which is involved in learning and memory processes. This makes it a valuable tool for studying the mechanisms of these processes. Additionally, 3-MeO-2'-Oxo-PCE has been found to have antidepressant and anxiolytic effects, making it a potential treatment for mood disorders.
properties
IUPAC Name |
(2R)-3-(3-methoxyphenyl)-2-methylpropan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-9(8-12)6-10-4-3-5-11(7-10)13-2/h3-5,7,9H,6,8,12H2,1-2H3/t9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXMHVHCVHTWLEZ-SECBINFHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC(=CC=C1)OC)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1=CC(=CC=C1)OC)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-3-(3-Methoxyphenyl)-2-methylpropan-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.